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Compound of Interest

Compound Name:
ethyl 5-ethoxy-1H-indole-2-

carboxylate

Cat. No.: B090877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 5-ethoxy-1H-indole-2-carboxylate is a heterocyclic organic compound belonging to the

indole family. The indole scaffold is a prominent feature in numerous biologically active natural

products and synthetic pharmaceuticals, exhibiting a wide range of therapeutic activities. This

document provides a comprehensive overview of the molecular structure, synthesis, and

physicochemical properties of ethyl 5-ethoxy-1H-indole-2-carboxylate, intended to serve as

a valuable resource for researchers in medicinal chemistry and drug discovery.

Molecular Structure and Properties
Ethyl 5-ethoxy-1H-indole-2-carboxylate possesses a core indole ring system substituted at

the 2-position with an ethyl carboxylate group and at the 5-position with an ethoxy group.

Physicochemical Data
Property Value Source

CAS Number 16382-17-5 -

Molecular Formula C₁₃H₁₅NO₃ -

Molecular Weight 233.26 g/mol -
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Structural Diagram

4-Ethoxy-2-nitrotoluene Condensation with Diethyl Oxalate
(Base, e.g., NaOEt) Ethyl 2-(4-ethoxy-2-nitrophenyl)-2-oxoacetate Reductive Cyclization

(e.g., H2, Pd/C or Zn/CH3COOH) Ethyl 5-ethoxy-1H-indole-2-carboxylate

4-Ethoxyaniline Diazotization
(NaNO2, HCl) 4-Ethoxyphenyl diazonium salt

Japp-Klingemann Reaction

Ethyl 2-methyl-3-oxobutanoate

Hydrazone intermediate Fischer Indole Synthesis
(Acid catalyst, heat) Ethyl 5-ethoxy-1H-indole-2-carboxylate

Click to download full resolution via product page
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indole-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090877#ethyl-5-ethoxy-1h-indole-2-carboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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